Cas no 27993-42-6 (3-Methyl-1-phenylpentan-2-one)

3-Methyl-1-phenylpentan-2-one structure
3-Methyl-1-phenylpentan-2-one structure
Product Name:3-Methyl-1-phenylpentan-2-one
CAS No:27993-42-6
MF:C12H16O
MW:176.254843711853
CID:2839040
PubChem ID:13004937
Update Time:2025-04-21

3-Methyl-1-phenylpentan-2-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID00514839
    • DTXCID10465646
    • 27993-42-6
    • 3-Methyl-1-phenylpentan-2-one
    • SCHEMBL7153908
    • Inchi: 1S/C12H16O/c1-3-10(2)12(13)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
    • InChI Key: IJTQSJQDJKSMPC-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)C(C)CC

Computed Properties

  • Exact Mass: 176.120115130Da
  • Monoisotopic Mass: 176.120115130Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų
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